Cas no 2172503-61-4 (2-bis(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-bis(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172503-61-4
• MF: C₁₀H₂₀N₄O₂
• MW: 228.291401863098
• CID: 5604580
• PubChem ID: 165848543
• Update Time: 2025-10-31

2-bis(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1598259
• 2-[bis(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2172503-61-4
• 2-bis(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

• Inchi： 1S/C10H20N4O2/c1-15-7-4-10-9(3-5-11)12-13-14(10)6-8-16-2/h3-8,11H2,1-2H3
• InChI Key： PZTVPLDGXXSQKN-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CCN)N=NN1CCOC

Computed Properties

• Exact Mass: 228.15862589g/mol
• Monoisotopic Mass: 228.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 75.2Ų

Additional information on 2-bis(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Introduction to 2-bis(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172503-61-4)

2-bis(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine, identified by its CAS number 2172503-61-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique substitution pattern of this molecule, featuring bis(2-methoxyethyl) and 1H-1,2,3-triazol-4-yl groups, contributes to its distinct chemical properties and potential applications in drug discovery and development.

The triazole ring in this compound is a key pharmacophore, often found in various bioactive molecules due to its ability to enhance binding affinity and metabolic stability. The presence of the 2-methoxyethyl side chains introduces hydrophilicity, which can influence solubility and pharmacokinetic profiles. Such structural features make 2-bis(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds with triazole moieties for their potential therapeutic effects. Studies have demonstrated that triazole derivatives exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in CAS No. 2172503-61-4 may confer unique interactions with biological targets, making it a valuable scaffold for drug design.

One of the most compelling aspects of this compound is its versatility in molecular design. The bis(2-methoxyethyl) substituents can serve as handles for further chemical modifications, allowing researchers to fine-tune its properties for specific applications. This flexibility is particularly advantageous in the context of structure-based drug design, where precise control over molecular interactions is crucial.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 2-bis(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine. Molecular docking studies have shown that this compound can interact with various protein targets, suggesting its potential as an inhibitor or modulator of key biological pathways. Such findings align with the broader trend toward rational drug design, where computational tools are leveraged to identify promising candidates before experimental validation.

The synthesis of CAS No. 2172503-61-4 involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, a process that requires precise control over reaction conditions. The subsequent functionalization with bis(2-methoxyethyl) groups further demonstrates the synthetic complexity involved in producing this compound.

In the realm of drug discovery, the ability to modify both the core scaffold and peripheral substituents is invaluable. The structure activity relationship (SAR) studies on derivatives of 2172503-61-4 could provide insights into how different functional groups influence biological activity. Such studies are essential for optimizing lead compounds into viable drugs.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like triazoles in drug development. Their structural diversity and biological relevance make them ideal candidates for exploring new therapeutic modalities. As research continues to uncover novel applications for compounds such as CAS No. 2172503-61-4, their role in addressing unmet medical needs is likely to expand.

From a regulatory perspective, compounds like 2-bis(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1amine must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. This includes assessing their toxicity profiles and pharmacokinetic properties. However, the initial promising results from computational studies suggest that this compound has potential as a starting point for further development.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of promising candidates like 2172503-614. AI-driven platforms can analyze vast datasets to predict how different molecules will behave biologically. This approach complements traditional experimental methods and has already led to breakthroughs in identifying novel therapeutic agents.

The future prospects for CAS No. 2172503614 are bright given its unique structural features and potential biological activities. Further research is warranted to explore its applications in various therapeutic areas. As our understanding of molecular interactions continues to grow, compounds like this one are poised to play a significant role in next-generation drug development.